Cas no 89677-78-1 (Benzene,2-iodo-5-methoxy-1,3-dinitro-)

• Product Name: Benzene,2-iodo-5-methoxy-1,3-dinitro-
• CAS No: 89677-78-1
• MF: C₇H₅IN₂O₅
• MW: 324.029474020004
• CID: 706885
• PubChem ID: 53414645
• Update Time: 2025-04-19

Benzene,2-iodo-5-methoxy-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-iodo-5-methoxy-1,3-dinitro-
• 2-Iodo-5-methoxy-1,3-dinitrobenzene
• 89677-78-1
• DTXSID60696847
• 2-iodo-5-methoxy-1,3-dinitro-benzene
• A843279

• Inchi： 1S/C7H5IN2O5/c1-15-4-2-5(9(11)12)7(8)6(3-4)10(13)14/h2-3H,1H3
• InChI Key： PKBGJAOYYBZPBH-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1[N+](=O)[O-])OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 323.924
• Monoisotopic Mass: 323.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų